Cas no 658702-38-6 (1,3,2-Dioxaborolane, 2,2'-(1,2-ethenediyldi-4,1-phenylene)bis-)
658702-38-6 structure
Product Name:1,3,2-Dioxaborolane, 2,2'-(1,2-ethenediyldi-4,1-phenylene)bis-
CAS No:658702-38-6
MF:C18H18B2O4
MW:319.955125331879
CID:388818
PubChem ID:71370056
Update Time:2025-04-19
1,3,2-Dioxaborolane, 2,2'-(1,2-ethenediyldi-4,1-phenylene)bis- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,2-Dioxaborolane, 2,2'-(1,2-ethenediyldi-4,1-phenylene)bis-
- 2-[4-[2-[4-(1,3,2-dioxaborolan-2-yl)phenyl]ethenyl]phenyl]-1,3,2-dioxaborolane
- 658702-38-6
- 2,2'-[Ethene-1,2-diyldi(4,1-phenylene)]bis(1,3,2-dioxaborolane)
- DTXSID90793055
-
- Inchi: 1S/C18H18B2O4/c1(15-3-7-17(8-4-15)19-21-11-12-22-19)2-16-5-9-18(10-6-16)20-23-13-14-24-20/h1-10H,11-14H2
- InChI Key: MIGLUYYNTUIIKA-UHFFFAOYSA-N
- SMILES: O1B(C2C=CC(C=CC3C=CC(B4OCCO4)=CC=3)=CC=2)OCC1
Computed Properties
- Exact Mass: 320.1391194g/mol
- Monoisotopic Mass: 320.1391194g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 367
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 36.9Ų
1,3,2-Dioxaborolane, 2,2'-(1,2-ethenediyldi-4,1-phenylene)bis- Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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